Nicomorphine hydrochloride

• CAS RN: 12040-41-4
• Molecular Formula: C29H26ClN3O5
• Molecular Weight: 532 g/mol
• IUPAC Name: [(4R,4aR,7S,7aR,12bS)-3-methyl-9-(pyridine-3-carbonyloxy)-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl] pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C29H25N3O5.ClH/c1-32-13-10-29-20-7-9-23(36-28(34)19-5-3-12-31-16-19)26(29)37-25-22(8-6-17(24(25)29)14-21(20)32)35-27(33)18-4-2-11-30-15-18;/h2-9,11-12,15-16,20-21,23,26H,10,13-14H2,1H3;1H/t20-,21+,23-,26-,29-;/m0./s1
• InChI Key: LYSPLNOMQZTGCM-IOZAQTAYSA-N
• Isomeric SMILES: CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC(=O)C6=CN=CC=C6)O[C@H]3[C@H](C=C4)OC(=O)C7=CN=CC=C7.Cl
• SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)OC(=O)C6=CN=CC=C6)OC3C(C=C4)OC(=O)C7=CN=CC=C7.Cl
• Other CAS RN: 35055-78-8; 12040-41-4
• Pictograms: Irritant; Health Hazard
• Related CAS: 639-48-5 (Parent)
• synonyms: is(nicotinyl)morphine; morphine dinicotinate; nicomorphine; nicomorphine hydrochloride; Vilan

Description

Vilan is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.

Scientific Research Applications

Metabolite Synthesis for Doping Control

Nicomorphine hydrochloride, primarily metabolized into 6-nicotinoyl morphine and morphine, has implications in doping control in sports. Research by Floresta et al. (2021) highlights a method to synthesize nicomorphine metabolites, which can help distinguish between prohibited substances like nicomorphine and permitted substances like codeine in athletes' drug tests. This development is crucial in sports medicine for accurate doping control and fair competition regulations (Floresta et al., 2021).

Substance Identification in Forensic Science

You et al. (2008) explored the synthesis of deuterium-labeled standards, including nicomorphine, for use in gas chromatography-mass spectrometry (GC-MS) analysis. This research is significant in forensic science for the identification of controlled substances, as the increasing prevalence of designer drugs makes detection challenging. The synthesized standards can enhance the accuracy of identifying substances like nicomorphine in illegal markets (You et al., 2008).

Pharmacokinetic Studies

Koopman-Kimenai et al. (2004) investigated the pharmacokinetics of intramuscular nicomorphine and its metabolites in humans. Understanding the absorption rate and pharmacokinetic profile of nicomorphine is vital in clinical pharmacology, especially for tailored drug therapies and managing pain treatments more effectively (Koopman-Kimenai et al., 2004).

Drug Screening and Testing

Hill et al. (2008) developed a sequential injection analysis with chemiluminescence detection for screening street drug seizure samples, including nicomorphine. This advancement in analytical chemistry plays a crucial role in public health and law enforcement by enabling quick and accurate identification of drugs in seized samples (Hill et al., 2008).